![molecular formula C21H24N6O3S B2658762 4-ethoxy-N-(2-(4-(pyridin-2-yl)piperazin-1-yl)pyrimidin-5-yl)benzenesulfonamide CAS No. 1396889-55-6](/img/structure/B2658762.png)
4-ethoxy-N-(2-(4-(pyridin-2-yl)piperazin-1-yl)pyrimidin-5-yl)benzenesulfonamide
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Overview
Description
The compound “4-ethoxy-N-(2-(4-(pyridin-2-yl)piperazin-1-yl)pyrimidin-5-yl)benzenesulfonamide” is a novel chemical entity. Unfortunately, there is limited information available about this specific compound .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were designed, synthesized, and evaluated for their anti-tubercular activity .Chemical Reactions Analysis
There is limited information available on the specific chemical reactions involving this compound .Scientific Research Applications
Antimicrobial Activity
Studies have revealed that derivatives of benzenesulfonamide, similar in structure to 4-ethoxy-N-(2-(4-(pyridin-2-yl)piperazin-1-yl)pyrimidin-5-yl)benzenesulfonamide, exhibit significant antimicrobial activities. These compounds have shown efficacy against several strains of microbes, indicating potential use in the development of new antimicrobial agents (Desai, Makwana, & Senta, 2016).
Anti-Inflammatory and Analgesic Properties
Novel compounds derived from similar chemical structures have been identified for their potential anti-inflammatory and analgesic activities. These compounds were found to be effective cyclooxygenase-1/2 inhibitors, providing insights into their potential therapeutic applications for inflammation and pain relief (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Cancer Research
Certain derivatives of benzenesulfonamide have shown promise in anticancer research. For example, specific compounds have demonstrated significant in vitro activity against breast cancer cell lines, presenting an avenue for exploring new anticancer therapies (Ghorab & Al-Said, 2012).
Corrosion Inhibition
In the field of materials science, derivatives of benzenesulfonamide have been studied for their corrosion inhibition properties on metals like iron. This research is crucial for developing new protective coatings and inhibitors in various industrial applications (Kaya et al., 2016).
Cognitive Enhancement
In the domain of neuropharmacology, related compounds have been investigated for their potential cognitive enhancement effects. Studies on animal models have shown promising results in learning and memory facilitation, paving the way for potential treatments of cognitive disorders (Li Ming-zhu, 2012).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
4-ethoxy-N-[2-(4-pyridin-2-ylpiperazin-1-yl)pyrimidin-5-yl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N6O3S/c1-2-30-18-6-8-19(9-7-18)31(28,29)25-17-15-23-21(24-16-17)27-13-11-26(12-14-27)20-5-3-4-10-22-20/h3-10,15-16,25H,2,11-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KZHGVHXHHFLFJM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)S(=O)(=O)NC2=CN=C(N=C2)N3CCN(CC3)C4=CC=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N6O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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